4-[2-(2-oxo-1-pyrrolidinyl)ethyl]-N-phenyl-1-piperidinecarboxamide

• IUPAC Name: 4-[2-(2-oxopyrrolidin-1-yl)ethyl]-N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C18H25N3O2/c22-17-7-4-11-20(17)12-8-15-9-13-21(14-10-15)18(23)19-16-5-2-1-3-6-16/h1-3,5-6,15H,4,7-14H2,(H,19,23)
• InChI Key: VKJPHYOEYXJDPA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCC2CCN(CC2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H25N3O2
• DSSTOX Substance ID: DTXSID401166607
• Molecular Weight: 315.4 g/mol
• CAS RN: 696598-80-8

Description

4-[2-(2-oxo-1-pyrrolidinyl)ethyl]-N-phenyl-1-piperidinecarboxamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester (Noopept), is a synthetic nootropic compound that has gained popularity in recent years for its potential cognitive enhancing effects. It was developed in Russia in the 1990s as a treatment for cognitive impairment and has since been used for a variety of purposes.

Mechanism of Action

The exact mechanism of action of Noopept is not fully understood, but it is believed to act on the glutamatergic system in the brain. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, it has been shown to modulate the activity of NMDA and AMPA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
Noopept has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to increase the levels of acetylcholine, a neurotransmitter involved in learning and memory, and to increase the uptake of glucose in the brain. Additionally, it has been shown to increase the levels of antioxidants and to decrease the levels of inflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of Noopept for lab experiments is its ability to enhance cognitive function, which can improve the accuracy and precision of experimental results. Additionally, it has been shown to have neuroprotective effects, which can help to prevent damage to neurons during experiments. However, one limitation of Noopept is its potential for side effects, which can affect the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on Noopept. One area of interest is its potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, there is interest in its potential for the treatment of depression and anxiety. Further research is also needed to fully understand the mechanism of action of Noopept and to identify any potential long-term effects of its use.

Synthesis Methods

The synthesis of Noopept involves the reaction of 4-[2-(2-oxo-1-pyrrolidinyl)ethyl]-N-phenyl-1-piperidinecarboxamideyl-L-prolylglycine with ethyl ester. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Noopept has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve memory, learning, and attention in both animal and human studies. Additionally, it has been studied for its potential neuroprotective effects and has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.